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Compound of Interest

Compound Name:
3,5-Dichloro-4-

hydroxybenzenesulfonic acid

Cat. No.: B1293886 Get Quote

An In-depth Technical Guide to the Safety and Hazards of 3,5-dichloro-4-
hydroxybenzenesulfonic acid

This document provides a comprehensive overview of the safety, hazards, and handling

procedures for 3,5-dichloro-4-hydroxybenzenesulfonic acid, intended for researchers,

scientists, and professionals in drug development.

Chemical Identification and Physical Properties
3,5-dichloro-4-hydroxybenzenesulfonic acid is a chlorinated aromatic sulfonic acid.[1] Its

identification and key physical and chemical properties are summarized below.
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Property Value Reference

IUPAC Name
3,5-dichloro-4-

hydroxybenzenesulfonic acid
[2]

Synonyms

3,5-Dichloro-4-

hydroxybenzenesulphonic

acid, NSC 202726

[2]

CAS Number 25319-98-6 [2][3]

Molecular Formula C₆H₄Cl₂O₄S [2][3]

Molecular Weight 243.06 g/mol [2]

Appearance Beige powder/solid [4]

Melting Point 260 - 265 °C / 500 - 509 °F [4]

Storage Temperature
Room temperature,

recommended 2-8°C
[3][5]

Hazard Identification and GHS Classification
The primary hazards associated with this compound are acute oral toxicity and serious eye

irritation.[2][5] It is classified under the Globally Harmonized System (GHS) as follows.
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GHS
Classificati
on

Category Pictogram
Signal
Word

Hazard
Statement

Reference

Acute

Toxicity, Oral
Category 4

GHS07

(Exclamation

Mark)

Warning

H302:

Harmful if

swallowed

[2][5]

Serious Eye

Damage/Irrita

tion

Category 2 /

2A

GHS07

(Exclamation

Mark)

Warning

H319:

Causes

serious eye

irritation

[2][5]

Skin

Corrosion/Irrit

ation

Category 1B /

2

GHS05

(Corrosion) /

GHS07

(Exclamation

Mark)

Danger/Warni

ng

H314:

Causes

severe skin

burns and

eye damage /

H315:

Causes skin

irritation

[6][7]

Specific

Target Organ

Toxicity

(Single

Exposure)

Category 3

GHS07

(Exclamation

Mark)

Warning

H335: May

cause

respiratory

irritation

[7][8]

Note: Classification can vary slightly between suppliers. Some sources classify it as causing

severe skin burns and eye damage (Category 1B)[6], while others list skin and respiratory

irritation (Category 2/3).[7][8] Users should always consult the specific Safety Data Sheet

(SDS) provided by their supplier.
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GHS Classification

Signal Word:
Warning

H302:
Harmful if swallowed

Acute Toxicity (Oral)

H319:
Causes serious eye irritation

Eye Irritation

H335:
May cause respiratory irritation

Respiratory Irritation

Click to download full resolution via product page

Caption: GHS Hazard Overview for the Compound.

Toxicological Information
Detailed toxicological studies on 3,5-dichloro-4-hydroxybenzenesulfonic acid are limited.[9]

The primary known effects are derived from its GHS classification.

Acute Effects: Harmful if ingested.[2] Causes serious irritation to the eyes and may cause

irritation to the skin and respiratory system.[2][7]

Chronic Effects: No information is available regarding mutagenic, reproductive, or

teratogenic effects.[9] It is not identified as a probable, possible, or confirmed human

carcinogen by IARC.[7]

Ecotoxicity: Data on environmental hazards is scarce. It should not be released into the

environment or drains.[4][6][7]

Experimental Protocols & Procedures
Detailed experimental protocols for toxicological assessment were not available in the reviewed

literature. The following sections outline standardized procedures for safe handling and
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emergency response based on safety data sheets.

First Aid Measures
Immediate medical attention is required in case of significant exposure.[9] Always show the

safety data sheet to attending medical personnel.[6]
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Exposure Route First Aid Protocol Reference

Inhalation

Move the person to fresh air. If

breathing is difficult or stops,

provide artificial respiration.

Seek immediate medical

attention.

[6][7][9]

Skin Contact

Immediately remove all

contaminated clothing. Rinse

the affected skin area with

plenty of water for at least 15

minutes. Seek immediate

medical attention, especially if

burns are present.

[6][9]

Eye Contact

Immediately rinse cautiously

with plenty of water for at least

15 minutes, also under the

eyelids. Remove contact

lenses if present and easy to

do. Continue rinsing. Seek

immediate medical attention

from an ophthalmologist.

[6][7][9]

Ingestion

Rinse mouth with water. Do

NOT induce vomiting due to

the risk of perforation. If the

victim is conscious, have them

drink one or two glasses of

water. Never give anything by

mouth to an unconscious

person. Seek immediate

medical attention.

[6][7][9]

Fire-Fighting Measures
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Aspect Protocol Reference

Suitable Extinguishing Media

Use water spray, alcohol-

resistant foam, dry chemical,

or carbon dioxide (CO₂).[6][7]

[9]

Unsuitable Extinguishing

Media

No specific limitations are

given.[6]

Specific Hazards

The substance is combustible.

[6] Thermal decomposition can

release irritating and toxic

gases and vapors, including

carbon oxides (CO, CO₂),

sulfur oxides, and hydrogen

chloride gas.[6][9][10]

Protective Equipment

Firefighters should wear full

protective gear and a self-

contained breathing apparatus

(SCBA) with a full face-piece

operated in pressure-demand

or other positive pressure

mode.[6][7][9]

Accidental Release Measures
Proper personal protective equipment must be worn during cleanup. Prevent the substance

from entering drains or waterways.[6][7]

Caption: Workflow for Accidental Release Response.

Handling and Storage
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Aspect Protocol Reference

Handling

Use only in a well-ventilated

area or under a chemical fume

hood.[9] Avoid contact with

skin, eyes, and clothing.[11]

Do not breathe dust.[6] Wash

hands thoroughly after

handling.[11] Do not eat, drink,

or smoke when using this

product.[6]

Storage

Store in a tightly closed

container in a dry, cool, and

well-ventilated place.[9] Keep

away from incompatible

materials such as strong bases

and oxidizing agents.[9] Some

sources recommend storing

locked up.[5][9] The material

may be hygroscopic and

moisture-sensitive.[6]

Exposure Controls and Personal Protective
Equipment
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Control Specification Reference

Engineering Controls

Ensure adequate ventilation,

especially in confined areas.

Use a chemical fume hood.

Eyewash stations and safety

showers should be close to the

workstation.[9]

Eye/Face Protection

Wear chemical safety goggles

or glasses with side-shields

conforming to EN166 (EU) or

NIOSH (US) standards.[7][9]

Skin Protection

Wear appropriate protective

gloves (e.g., nitrile rubber) and

impervious clothing to prevent

skin exposure. Inspect gloves

before use and dispose of

contaminated gloves properly.

[7][9]

Respiratory Protection

If dust is generated or

exposure limits are exceeded,

use a NIOSH/MSHA or

European Standard EN 149

approved respirator. A P2 filter

is recommended for

particulates.[6]

Hygiene Measures

Handle in accordance with

good industrial hygiene and

safety practices. Wash hands

before breaks and at the end

of the workday. Immediately

change contaminated clothing.

[6][7]
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Conclusion
3,5-dichloro-4-hydroxybenzenesulfonic acid is a chemical that presents moderate acute

hazards, primarily through ingestion and eye contact, with potential for skin and respiratory

irritation. While comprehensive toxicological data is not widely available, strict adherence to the

handling, storage, and emergency procedures outlined in this guide and the manufacturer's

SDS is essential to ensure the safety of laboratory and research personnel. All work should be

conducted with appropriate engineering controls and personal protective equipment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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